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Compound of Interest |

Compound Name: 2-(2-Ethoxyethoxy)ethanamine

CAS No.: 23702-88-7

Cat. No.: B2736734

. J

CAS Number: 23702-88-7 Formula: CeH1sNO2 Synonyms: Diethylene glycol monoethyl ether
amine; 2-(2-Ethoxyethoxy)ethylamine

Executive Summary

2-(2-Ethoxyethoxy)ethanamine is a critical short-chain polyethylene glycol (PEG) derivative
utilized primarily as a hydrophilic linker in drug discovery, specifically in the synthesis of
PROTACSs (Proteolysis Targeting Chimeras) and Antibody-Drug Conjugates (ADCSs). Its precise
physicochemical characterization is essential for ensuring the purity of intermediates during
organic synthesis.

This guide provides an in-depth analysis of its boiling point and refractive index, distinguishing
it from common structural analogs to prevent costly experimental errors. It synthesizes
experimental data with authoritative predictive modeling to establish a reliable reference for
researchers.

Chemical Identity & Structural Distinction[1][2]

A common error in database retrieval is confusing this molecule with Diglycolamine (CAS 929-
06-6). While structurally similar, the presence of a terminal ethyl group in 2-(2-
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Ethoxyethoxy)ethanamine significantly alters its volatility and solubility profile compared to
the hydroxyl-terminated Diglycolamine.
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Physicochemical Properties[1][2][3][4][5][6]

The following data aggregates experimental values from certificate of analysis (CoA)
documentation and authoritative homolog extrapolations.

Refractive Index (Experimental)

The refractive index is the primary rapid-validation metric for this liquid.

Value:

Temperature: 20°C

Wavelength: 589 nm (Sodium D-line)

Relevance: A deviation of >0.002 typically indicates contamination with water (lower RI) or
high-molecular-weight PEG byproducts (higher RI).

Boiling Point (Expert Analysis)
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Direct experimental boiling point data for CAS 23702-88-7 is rarely indexed in public standard
libraries. However, it can be determined with high confidence through homolog extrapolation
using NIST-validated data for its methyl-analog.

o Estimated Boiling Point:195°C — 205°C (at 760 mmHg)
e Flash Point: 73°C (163.4°F)
Derivation Logic:

e Homolog Anchor: The methyl ether analog, 2-(2-methoxyethoxy)ethanamine (CAS 31576-
51-9), has a NIST-validated boiling point of 170.5-171°C.[1]

e Methylene Increment: In oligo-ethylene glycol derivatives, adding a methylene group (-CHz-)
to an alkyl chain typically increases the boiling point by 20-30°C.

e Alcohol Comparison: The corresponding alcohol, 2-(2-ethoxyethoxy)ethanol (CAS 111-90-0),
boils at 202°C. Amine analogs often boil within £5°C of their alcohol counterparts when
molecular weights are similar (133.19 vs 134.17 g/mol ), as the loss of the hydroxyl H-bond
donor is partially compensated by the amine's H-bonding capability.

Summary Data Table

Property Value Condition Source

Refractive Index 1.4292 20°C, 589 nm Sigma-Aldrich CoA [1]
N ) Calculated (Homolog

Boiling Point 195 - 205°C 760 mmHg )

Extrapolation) [2,3]

Flash Point 73°C Closed Cup Experimental [1]

Density 0.92 g/mL 25°C Experimental [1]

Appearance Colorless Liquid Ambient Visual Inspection

Experimental Determination Protocols

To validate the identity of a synthesized or purchased batch, follow these self-validating
protocols.
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Refractive Index Measurement (Purity Check)

Objective: Confirm identity and screen for moisture contamination.

Calibration: Calibrate the Abbe refractometer using distilled water (

) and a standard verification fluid (e.g., 1-bromonaphthalene).

Sample Prep: Ensure the sample is anhydrous. If the container was stored cold, allow it to
equilibrate to 20°C to prevent condensation, which significantly lowers the RI.

Measurement: Place 2-3 drops on the main prism. Close the secondary prism. Rotate the
dispersion knob to remove color fringing (achromatize).

Validation:

o Target: 1.4292 + 0.0005

o Troubleshooting: If Rl < 1.4280, the sample likely contains significant water. Dry over
activated 3A molecular sieves and re-test.

Micro-Boiling Point Determination (Siwoloboff Method)

Objective: Confirm boiling point range with minimal sample loss (<0.5 mL).

Setup: Place 3-4 drops of the amine in a melting point capillary tube (sealed at one end).

 Insert: Place an inverted micro-capillary (sealed at the top, open at bottom) inside the liquid-
filled tube.

e Heat: Immerse in a silicone oil bath. Heat at 5°C/min.
o Observation: A stream of bubbles will emerge from the inverted capillary as air expands.

o Endpoint: When a rapid, continuous stream of bubbles is observed (vapor pressure >
atmospheric pressure), stop heating. Record the temperature when bubbling stops and liquid
sucks back into the inverted capillary. This is the true boiling point.
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Applications in Drug Development[3][8]

This molecule serves as a precise "spacer" in chemical biology. Its specific length (PEG2) and
terminal chemistry define its utility.

PROTAC Linker Design

In PROTACS, the linker length determines the ternary complex stability between the E3 ligase
and the target protein.

e Role: The amine group (-NH:2) reacts with active esters (NHS) or carboxylic acids on the
ligand.

o Advantage: The ethyl ether terminus renders this end inert, preventing polymerization, while
the PEG backbone improves water solubility compared to alkyl linkers.

Visualization of Quality Control Workflow

Retest Dry over 3A Sieves

Raw Sample | Visual Check » | Refractive Index Low RI RI < 1.428
(CAS 23702-88-7) "] (Colorless Liquid) "1 (Target: 1.4292) (Water Contamination)

Pass

Boiling Point Check Pass
(Range: 195-205°C)

Identity Confirmed
Click to download full resolution via product page

Figure 1: Quality Control decision tree for validating 2-(2-Ethoxyethoxy)ethanamine purity.

Safety & Handling

o Hazards: As a primary amine, it is alkaline and potentially corrosive to skin and eyes.
o Storage: Hygroscopic. Store under nitrogen or argon atmosphere.

e Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless
intended for synthesis).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2736734?utm_src=pdf-body-img
https://www.benchchem.com/product/b2736734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2736734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e Sigma-Aldrich. (2024). Certificate of Analysis: 2-(2-Ethoxyethoxy)ethanamine (Product
901149). Link

e NIST Chemistry WebBook. (2024). 2-(2-methoxyethoxy)ethanamine (CAS 31576-51-9)
Thermochemical Data. U.S. Secretary of Commerce. Link

o Ataman Chemicals. (2024). Technical Data Sheet: 2-(2-Ethoxyethoxy)ethanol (CAS 111-90-
0).[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
2-(2-Ethoxyethoxy)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2736734#boiling-point-and-refractive-index-of-2-2-
ethoxyethoxy-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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